Cas no 2171371-99-4 ((1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid)

• Product Name: (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid
• CAS No: 2171371-99-4
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5770942
• PubChem ID: 165513108
• Update Time: 2025-08-03

(1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1544087
• 2171352-74-0
• EN300-1482832
• (1s,4s)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclohexane-1-carboxylic acid
• 2171371-99-4
• 2171995-46-1
• EN300-1570928
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclohexane-1-carboxylic acid
• (1r,4r)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclohexane-1-carboxylic acid
• (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(28-17-11-9-16(10-12-17)26(31)32)23-13-34-15-24(23)29-27(33)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-24H,9-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DFGLDARIHYNYRF-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(NC1CCC(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid

Comprehensive Analysis of (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid (CAS No. 2171371-99-4)

The compound (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid, with CAS No. 2171371-99-4, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and the oxolane-3-amido moiety, make it a valuable intermediate in the development of novel therapeutics and biomaterials. Researchers are increasingly exploring its potential in drug discovery, particularly in the context of targeted drug delivery and peptide-based therapeutics.

One of the most notable aspects of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, enabling the stepwise construction of complex peptides. This method is favored for its mild deprotection conditions and compatibility with a wide range of functional groups. The incorporation of the oxolane-3-amido scaffold further enhances the compound's utility by providing conformational rigidity, which can improve the stability and bioavailability of peptide drugs. As the demand for precision medicine grows, compounds like 2171371-99-4 are becoming indispensable tools for researchers.

In recent years, the scientific community has shown a keen interest in the structure-activity relationships (SAR) of such derivatives. The cyclohexane-1-carboxylic acid moiety in this compound offers a versatile platform for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, modifications to this region can influence the compound's solubility, permeability, and binding affinity to biological targets. This flexibility aligns with the current trend toward fragment-based drug design, where small molecular fragments are optimized to yield high-affinity ligands.

Another area of exploration is the compound's potential in bioconjugation. The reactive functional groups present in (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid make it an excellent candidate for linking peptides to other biomolecules, such as antibodies or nanoparticles. This capability is particularly relevant in the development of theranostic agents, which combine therapeutic and diagnostic functions. As the field of personalized medicine advances, the ability to create multifunctional constructs using compounds like 2171371-99-4 will be crucial.

From a synthetic perspective, the preparation of this compound involves sophisticated techniques such as asymmetric synthesis and protecting group chemistry. The stereochemistry at the (1s,4s) positions is critical for its biological activity, necessitating precise control during synthesis. Advances in catalytic methods and green chemistry have also influenced the production of such compounds, with an emphasis on reducing waste and improving efficiency. These developments resonate with the broader push toward sustainable chemistry in the pharmaceutical industry.

Looking ahead, the applications of (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid are expected to expand further. Its compatibility with emerging technologies like machine learning-assisted drug discovery and high-throughput screening positions it as a key player in the next generation of drug development. Additionally, its potential in biomaterials engineering—such as the design of peptide-based hydrogels for tissue engineering—highlights its versatility beyond traditional pharmaceutical applications.

In summary, CAS No. 2171371-99-4 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted utility underscores the importance of continued research into its properties and applications. As scientists uncover new ways to harness its potential, this compound is poised to make significant contributions to fields ranging from drug discovery to nanotechnology.